N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C24H32N4O2/c1-27(2)22(20-11-12-21-19(16-20)10-7-15-28(21)3)17-26-24(30)23(29)25-14-13-18-8-5-4-6-9-18/h4-6,8-9,11-12,16,22H,7,10,13-15,17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: YSWBHGBNAATILB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCCC3=CC=CC=C3)N(C)C
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C24H32N4O2 and its molecular weight is 408.546. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenethyloxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-phenethyloxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications Recent research has identified derivatives of the mentioned compound showing potent topoisomerase I-targeting activity and cytotoxicity, suggesting potential applications in cancer therapy. Specifically, substitutions at certain positions of similar compounds have demonstrated significant topoisomerase I inhibition and antitumor activity, with evaluations conducted in human tumor xenograft models using athymic nude mice (Ruchelman et al., 2004).

Synthetic Applications The compound's structural framework is utilized in the synthesis of various pharmacologically significant molecules. For example, reactions of dimethylaminomethyleneisobenzofuranones with alkoxyphenylethylamines in aqueous acidic solutions yield phthalide isoquinolines, including naturally occurring phthalideisoquinoline alkaloids (Clarke et al., 1983). Additionally, the isoquinoline derivatives have shown promise in developing new indolizine derivatives through 1,3-dipolar cycloaddition reactions, indicating versatility in synthetic chemistry applications (Caira et al., 2014).

Fluorescent Markers and Sensors Research into the spectral properties of related compounds, such as dimethylamino derivatives and their quinazolinium salts, has revealed their potential as bright fluorescent markers. These properties are beneficial for biomedical applications, indicating the compound's role in developing diagnostic tools and fluorescent sensors (Galunov et al., 2003).

Catalytic and Polymerization Studies The compound's derivatives have also been explored in the context of catalysis and polymerization. For instance, nickel complexes involving related structural motifs have exhibited high activities in ethylene polymerization, with the presence of certain impurities like tetrahydrofuran and pyridine affecting the catalytic behavior (Zhang et al., 2011).